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Abstract

This application note details a robust and sensitive method for the extraction and quantification
of Urolithin E from human fecal samples using Ultra-Performance Liquid Chromatography
coupled with Quadrupole Time-of-Flight Mass Spectrometry (UPLC-QTOF-MS). Urolithins are
gut microbiota-derived metabolites of ellagic acid and ellagitannins, and their analysis is crucial
for understanding the impact of diet on human health. This protocol provides a comprehensive
workflow, from sample preparation to data acquisition and analysis, suitable for researchers in
the fields of metabolomics, nutrition, and drug development.

Introduction

Urolithins are a class of bioactive compounds produced by the gut microbiota through the
metabolism of ellagitannins and ellagic acid, which are abundant in fruits and nuts like
pomegranates and walnuts.[1][2] These metabolites are absorbed into the bloodstream and
have been associated with various health benefits, including anti-inflammatory, antioxidant, and
anti-cancer properties.[3][4] Urolithin E is a key intermediate in the metabolic pathway of
urolithins.[1] Accurate and sensitive quantification of urolithins in complex biological matrices
such as feces is essential for establishing their physiological relevance and understanding
inter-individual variations in their production.

This application note presents a validated UPLC-QTOF-MS method for the analysis of
Urolithin E in fecal samples. The high resolution and mass accuracy of QTOF-MS allow for
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confident identification and differentiation of urolithin isomers, while the separation power of
UPLC ensures high-throughput analysis.

Experimental Workflow

The overall experimental workflow for the analysis of Urolithin E in fecal samples is depicted
below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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